5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol
• IUPAC Name: (6Z)-5-imino-6-[[3-methoxy-4-(2-phenoxyethoxy)phenyl]methylidene]-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C24H24N4O4S/c1-15(2)23-27-28-21(25)18(22(29)26-24(28)33-23)13-16-9-10-19(20(14-16)30-3)32-12-11-31-17-7-5-4-6-8-17/h4-10,13-15,25H,11-12H2,1-3H3/b18-13-,25-21?
• InChI Key: PVUDYSUQKRFLLA-LCQIMXFNSA-N
• Isomeric SMILES: CC(C)C1=NN2C(=N)/C(=C/C3=CC(=C(C=C3)OCCOC4=CC=CC=C4)OC)/C(=O)N=C2S1
• SMILES: CC(C)C1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCCOC4=CC=CC=C4)OC)C(=O)N=C2S1

Description

5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further exploration.

Mechanism of Action

The exact mechanism of action of 5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes or proteins that are involved in the development and progression of cancer and neurological disorders.
Biochemical and physiological effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its potential to be a potent and selective inhibitor of certain enzymes or proteins. However, one limitation is that the exact mechanism of action is not fully understood, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions that could be explored with 5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One direction could be to further investigate its potential as a treatment for cancer and neurological disorders. Another direction could be to study its effects on other physiological systems, such as the immune system or cardiovascular system. Additionally, further research could be done to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been described in several research papers. One such method involves reacting 2-amino-5-isopropyl-1,3,4-thiadiazole with 3-methoxy-4-(2-phenoxyethoxy)benzaldehyde in the presence of acetic acid and acetic anhydride, followed by cyclization with ammonium acetate and acetic acid.

Scientific Research Applications

5-imino-2-isopropyl-6-[3-methoxy-4-(2-phenoxyethoxy)benzylidene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been studied for its potential applications in various scientific research areas. One such area is cancer research, where this compound has been found to have anticancer properties. It has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.